3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H15FN4O3S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15FN4O3S/c1-24-13-8-11(9-14(25-2)15(13)26-3)17-22-23-16(20-21-18(23)27-17)10-5-4-6-12(19)7-10/h4-9H,1-3H3
• InChI Key: KRHJFTQOIJUKQX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F

Description

3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has gained significant attention in the scientific research community due to its potential applications as a therapeutic agent. The compound belongs to the family of triazolothiadiazoles and has been found to exhibit various biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that the compound exerts its biological activity through the inhibition of various enzymes and signaling pathways. For example, the compound has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activation of NF-κB, a signaling pathway that is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound inhibits cell proliferation and induces apoptosis in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi, as well as reduce inflammation in animal models. However, further studies are required to fully understand the biochemical and physiological effects of the compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high purity and yield, which makes it suitable for further scientific research. Additionally, the compound exhibits various biological activities, making it a potential candidate for the development of new therapeutic agents. However, one of the limitations of using the compound in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the scientific research of 3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to further elucidate the mechanism of action of the compound, which can provide insights into its potential therapeutic applications. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies are required to fully understand the biochemical and physiological effects of the compound, as well as its potential limitations and toxicity. Finally, the compound can be further evaluated for its potential applications in various fields, including medicine, agriculture, and industry.

Synthesis Methods

The synthesis of 3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-(3-Fluorophenyl)-1H-[1,2,4]triazole-5-thiol with 3,4,5-trimethoxybenzoyl chloride in the presence of an appropriate base. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the final product. The synthesis method has been optimized to yield the compound with high purity and yield, making it suitable for further scientific research.

Scientific Research Applications

3-(3-Fluorophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to possess antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. Additionally, the compound has been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.